Cas no 56820-36-1 (2-[(2,4-dinitrophenyl)amino]ethyl propanoate)

• Product Name: 2-[(2,4-dinitrophenyl)amino]ethyl propanoate
• CAS No: 56820-36-1
• MF: C₁₁H₁₃N₃O₆
• MW: 283.237422704697
• CID: 946001
• PubChem ID: 303913
• Update Time: 2025-04-19

2-[(2,4-dinitrophenyl)amino]ethyl propanoate Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-dinitrophenyl)amino]ethyl propanoate
• 2-(2,4-dinitroanilino)ethyl propanoate

• Inchi： 1S/C11H13N3O6/c1-2-11(15)20-6-5-12-9-4-3-8(13(16)17)7-10(9)14(18)19/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： PYSJSLNJGUCXCJ-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.08049
• Monoisotopic Mass: 283.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 124.61